Cas no 1214380-65-0 (2-Methyl-5-(pyridin-4-yl)benzoic acid)

• Product Name: 2-Methyl-5-(pyridin-4-yl)benzoic acid
• CAS No: 1214380-65-0
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 5009212
• Update Time: 2025-10-29

2-Methyl-5-(pyridin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(pyridin-4-yl)benzoic acid
• 2-Methyl-5-(pyridin-4-yl)benzoic acid

• Inchi： 1S/C13H11NO2/c1-9-2-3-11(8-12(9)13(15)16)10-4-6-14-7-5-10/h2-8H,1H3,(H,15,16)
• InChI Key： VSLOPYOXIBSUEK-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1C)C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 2-Methyl-5-(pyridin-4-yl)benzoic acid

Recent Advances in the Application of 2-Methyl-5-(pyridin-4-yl)benzoic acid (CAS: 1214380-65-0) in Chemical Biology and Pharmaceutical Research

2-Methyl-5-(pyridin-4-yl)benzoic acid (CAS: 1214380-65-0) has emerged as a promising scaffold in medicinal chemistry due to its unique structural features and versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, inflammatory disorders, and infectious diseases. This research brief provides an overview of the latest developments in the application of this compound, focusing on its synthesis, biological activity, and mechanism of action.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 2-Methyl-5-(pyridin-4-yl)benzoic acid through a palladium-catalyzed cross-coupling reaction, achieving high yields and excellent purity. The researchers utilized this compound as a building block for the development of novel kinase inhibitors, showing potent activity against several cancer-related kinases. Molecular docking studies revealed that the pyridine and benzoic acid moieties play crucial roles in binding to the ATP-binding site of target kinases, providing insights for further structural optimization.

In the field of anti-inflammatory drug discovery, a recent patent application (WO2023056789) disclosed derivatives of 2-Methyl-5-(pyridin-4-yl)benzoic acid as potent inhibitors of NLRP3 inflammasome. The lead compound exhibited significant reduction in IL-1β production in both in vitro and in vivo models of inflammation, with improved metabolic stability compared to reference compounds. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and gout.

The compound has also shown promise in antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-Methyl-5-(pyridin-4-yl)benzoic acid derivatives displayed potent activity against drug-resistant bacterial strains, particularly MRSA and ESBL-producing E. coli. The researchers attributed this activity to the compound's ability to disrupt bacterial membrane integrity and inhibit efflux pump mechanisms, offering a potential solution to the growing problem of antibiotic resistance.

From a drug delivery perspective, innovative research has explored the use of 2-Methyl-5-(pyridin-4-yl)benzoic acid as a linker in antibody-drug conjugates (ADCs). The carboxylic acid functionality allows for stable conjugation to monoclonal antibodies, while the aromatic system contributes to the overall hydrophobicity balance of the conjugate. Recent preclinical studies have demonstrated improved tumor targeting and reduced off-target toxicity with ADCs incorporating this linker chemistry.

Looking forward, the unique properties of 2-Methyl-5-(pyridin-4-yl)benzoic acid continue to inspire new research directions. Current investigations are exploring its potential in PROTAC (Proteolysis Targeting Chimera) design, where its dual functionality could serve as an ideal linker between target protein binders and E3 ligase recruiters. Preliminary results from these studies suggest exciting possibilities for targeted protein degradation therapies in oncology and neurodegenerative diseases.

In conclusion, 2-Methyl-5-(pyridin-4-yl)benzoic acid (CAS: 1214380-65-0) represents a versatile and valuable chemical entity in modern drug discovery. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new potential uses. As synthetic methodologies improve and our understanding of its structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.